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Bixafen Properties and Regulatory Status

Bixafen is a succinate dehydrogenase inhibitor (SDHI) fungicide from the pyrazolecarboxamide chemical

class. It controls key stem and leaf diseases in cereals like wheat, rye, and barley [1].

Chemical Formula: C₁₈H₁₂Cl₂F₃N₃O [1]
Water Solubility: 0.49 mg/L at 20°C (pH 7), classified as low [1]

Octanol-Water Partition Coefficient (Log P): 3.3, indicating high potential to bind to soil organic
matter [1]

Soil Dissipation Half-Life (DT₅₀): Ranges from 30.6 to 1235 days under field conditions, indicating
high environmental persistence and potential for accumulation [2]

EU Inclusion Expiry Date: 31 October 2027 [1]

Earthworm Toxicity Profile of Bixafen

A comprehensive multiyear monitoring and risk assessment program evaluated Bixafen's effects on

earthworms. The table below summarizes key toxicity endpoints from laboratory and field studies [2].
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Test Type
Test
Organism /
System

Key Endpoint Result

Laboratory
Reproduction
Test

Eisenia fetida
(standard

species)

No Observed Effect
Concentration (NOEC) for

the end-use product
Skyway XPro

A potential risk was indicated at the
Tier 1 risk assessment level [2].

Long-Term Field
Study

Natural
earthworm

populations

Effects at 3x the
recommended field rate of

Skyway XPro (5.2x max
monitored concentration)

No unacceptable long-term effects
on earthworm populations were

observed after 2.5 years [2].

Mechanistic
Laboratory
Study

Eisenia fetida Oxidative stress, tissue
damage, and reproduction

at high concentrations

Concentration-dependent oxidative
stress, damage to epidermis, gut,

and reproductive tissues, and
suppression of growth and

reproduction [3].

Detailed Experimental Protocols

Field Exposure Monitoring Protocol

This protocol measures realistic soil exposure concentrations of Bixafen after repeated applications.

Objective: To measure the realistic exposure of Bixafen in soil under agricultural practice and verify

the conservatism of modeled PECsoil (Predicted Environmental Concentration in soil) values [2].
Site Selection:

Select at least 10 representative agricultural fields where cereals are grown.
Prioritize sites with a known history of Bixafen use.

Ensure sites cover a range of environmental conditions (soil texture, organic carbon, climate),
with some bias towards worst-case conditions for persistence (e.g., high organic carbon, low

temperatures) [2].
Soil Sampling:

Collect soil samples from the 0-30 cm layer.
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Sample timing should include periods after harvest to capture residue levels after repeated

applications.
Analyze soil for texture, organic carbon content, pH, and bulk density [2].

Application History:
Record a complete pesticide application history for each field, ideally for at least 3-4 years
prior to and during the monitoring period.
Document application dates, products used, application rates, and crops [2].

Data Analysis:
Compare measured soil concentrations with modeled PECsoil values generated using

regulatory exposure tools (e.g., FOCUS models) to validate their conservatism [2].

Earthworm Field Effect Study Protocol

This higher-tier study assesses the long-term impact of Bixafen on natural earthworm populations under

realistic field conditions.

Objective: To determine potential short- and long-term effects of Bixafen (applied as an end-use

product like Skyway XPro) on natural earthworm community structure and abundance [2].
Experimental Design:

Duration: A minimum of 2.5 years to assess long-term and recovery effects [2].
Treatments: Include plots treated with the maximum recommended field rate and at least

one higher dose (e.g., 3x the field rate) to provide a margin of safety assessment [2].
Application: Apply the fungicide according to local agricultural practice and recommended

timing for disease control in cereals.
Earthworm Population Assessment:

Sampling Method: Use a standardized method such as hand-sorting of soil monoliths or
formalin extraction.

Sampling Frequency: Sample at key intervals: pre-application, and then at regular intervals
post-application (e.g., 1-2 months, 1 year, 2.5 years).

Endpoint Measurement: Identify earthworms to species level or functional group (epigeic,
endogeic, anecic). Record abundance, biomass, and species composition [2].

Data Interpretation:
An acceptable long-term risk is concluded if no unacceptable effects on earthworm

populations are observed at least 1 year after application at the recommended field rate or
above [2].

Laboratory Ecotoxicology Protocol
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Standardized laboratory tests determine the intrinsic toxicity of Bixafen and its formulations.

Objective: To measure the toxicity of the active substance Bixafen and its end-use product (e.g.,
Skyway XPro) to earthworms in a controlled laboratory environment, providing endpoints for initial risk

assessment (Tier 1) [2].
Test Organism: Use the standard species Eisenia fetida.

Test Type:
Acute Toxicity Test (14-day): Determines the LC₅₀ (Lethal Concentration for 50% of test

organisms).
Reproduction Test (8-week): Determines the NOEC (No Observed Effect Concentration) and

EC₅₀ for reproduction based on cocoon production and juvenile numbers [2].
Test Soil: Use a standardized artificial soil (e.g., as per OECD guidelines 222) with defined

composition of peat, quartz sand, and kaolinite clay, adjusted to pH 6.0±0.5 [2].
Biomarker Analysis (Optional - Higher Tier Mechanistic Study):

Oxidative Stress Biomarkers: Measure activity of Superoxide Dismutase (SOD), Catalase
(CAT), Glutathione S-transferase (GST), and levels of Malondialdehyde (MDA) and

Reactive Oxygen Species (ROS) [3].
Succinate Dehydrogenase (SDH) Activity: Assess mitochondrial function as a potential

specific mode of action [3].
Histopathological Examination: Examine tissues (epidermis, intestine, seminal vesicles) for

damage using microscopy [3].
DNA Damage Assessment: Quantify 8-hydroxy-2'-deoxyguanosine (8-OHdG) as a

biomarker for oxidative DNA damage [3].

Integrated Risk Assessment Workflow

The following diagram outlines the tiered risk assessment strategy for Bixafen and earthworms.
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Start: Bixafen ERA for Earthworms

Tier 1: Laboratory Test
Eisenia fetida reproduction test

Is TER ≥ 5?

Tier 2-A: Exposure Refinement
Field monitoring & PEC validation

 No

Risk Acceptable

 YesTier 2-B: Effect Refinement
Field study on natural populations

Acceptable risk confirmed?

 Yes

Further Refinement

 No

Click to download full resolution via product page
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Tiered Risk Assessment Workflow for Bixafen

Key Conclusions and Best Practices

Modeled exposure concentrations (PECsoil) for Bixafen, which incorporate conservative

assumptions about accumulation, provide a protective estimate that describes monitored field
residues well [2].

Higher-tier field studies are crucial for an accurate risk assessment. While laboratory tests might
indicate a potential risk, a 2.5-year field study with Bixafen (Skyway XPro) at 3x the field rate
showed no unacceptable long-term effects on natural earthworm populations [2].
When monitoring field exposure, prioritize sites with high organic carbon and cooler climates, as

these conditions favor the persistence of Bixafen and represent worst-case scenarios for
accumulation [2].

For laboratory studies investigating mechanism, include biomarkers like SDH activity, oxidative
stress parameters (SOD, CAT, MDA), and histopathology to elucidate the sublethal toxic effects

observed at high concentrations [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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